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Compound of Interest

Compound Name: 1-Pentadecene
CAS No.: 27251-68-9
Cat. No.: B7799424
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 1-
pentadecene, focusing on its Chemical Abstracts Service (CAS) number, safety data, and
handling procedures. The information is compiled and presented to meet the needs of
laboratory and research professionals.

Chemical Identification
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Identifier

Value

Chemical Name

1-Pentadecene

Synonyms

Pentadec-1-ene

CAS Number

13360-61-7[1][2][3][4]

Molecular Formula

C15H30[1][3][5]

Molecular Weight

210.40 g/mol [5][6]

Linear Formula

CH3(CH2)12CH=CH2

EC Number 236-414-5[4][7]
Beilstein/REAXYS Number 1751011
PubChem CID 25913[6]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-pentadecene.

Property

Value Source

Physical Description

Clear, colorless to light yellow

[1]

liquid
Melting Point -4 °C [L]r41081re1
Boiling Point 268-269 °C [1]14]1[5]18]
Density 0.775 g/mL at 25 °C [11[4]5][8][10]
Refractive Index n20/D 1.439 [1]5][8][10]

Flash Point

>110 °C (>230 °F) - closed cup  [1][4][7]1I8]]10]

Water Solubility

Not miscible or difficult to mix
. [1][5][10]
In water

Vapor Pressure

0.00454 mmHg [6]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Mask=4&Type=ANTOINE&Plot=on
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Mask=200
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13360617&Mask=200
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecene
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.thegoodscentscompany.com/data/rw1156051.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecene
https://www.benchchem.com/product/b7799424/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-pentadecene-cas-number-and-safety-data
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/222887
https://www.chemsrc.com/en/cas/13360-61-7_79161.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/222887
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/222887
https://www.chemwhat.com/1-pentadecene-cas-13360-61-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://www.sigmaaldrich.com/US/en/product/aldrich/222887
https://www.chemwhat.com/1-pentadecene-cas-13360-61-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/msds/1-pentadecene.htm
https://www.thegoodscentscompany.com/data/rw1156051.html
https://www.sigmaaldrich.com/US/en/product/aldrich/222887
https://www.chemwhat.com/1-pentadecene-cas-13360-61-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6458524.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6458524.aspx
https://www.chemwhat.com/1-pentadecene-cas-13360-61-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Hazard Information

While some sources classify 1-pentadecene as not a hazardous substance or mixture, others
indicate potential hazards.[11] It is crucial to handle this chemical with appropriate caution.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a framework for communicating hazard information. The following classifications have been
reported for 1-pentadecene:

Hazard Class GHS Code Hazard Statement
o May be fatal if swallowed and
Aspiration Hazard H304 )
enters airways.[6]
Skin Irritation H315 Causes skin irritation.[6]
o Causes serious eye irritation.
Eye Irritation H319

[6]

Note: According to one source, this chemical does not meet GHS hazard criteria for 50% (3 of
6) of reports.[6]

NFPA 704 Diamond
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Section Rating Description
Exposure would cause
Health (Blue) 1 irritation with only minor
residual injury.
Materials that require
considerable preheating, under
all ambient temperature
Flammability (Red) 1 conditions, before ignition and
combustion can occur. Flash
point at or above 93.3 °C (200
°F).
Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is

not reactive with water.

Special (White)

Source:[4]

Experimental Protocols and Safe Handling

Detailed experimental protocols for specific applications of 1-pentadecene are not readily

available in public safety documents. However, based on safety data sheets, the following

generalized procedures for safe handling, storage, and disposal should be followed.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles conforming to
EN166 (EU) or NIOSH (US) approved standards.[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[12] Impervious clothing is recommended.[4]

o Respiratory Protection: Respiratory protection is not typically required under normal use with

adequate ventilation. For nuisance exposures, use type OV/AG (US) or type ABEK (EU EN

14387) respirator cartridges.[4]
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Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid breathing vapors or mist.[4]
Keep away from open flames, hot surfaces, and sources of ignition.[13]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[12] Store
locked up. The recommended storage temperature is typically room temperature, but always
check the product label.[1]

First Aid Measures

 If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[4]

» In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower.[11][13]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[13]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician immediately.[4][13]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant.[13] Do not let the
product enter drains.

Visualizations

The following diagrams illustrate key safety and handling workflows for 1-pentadecene.
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GHS Health Hazards of 1-Pentadecene

H304 H315 H319
Aspiration Hazard May be fatal if swallowed and enters airways il Skin Irritation Causes skin irritation Eye Irritation Causes serious eye irritation

Response

Response

Response

Precautionary Measures

P301+P310+P331 IF SWALLOWED: Immediately call a POISON CENTER/doctor. Do NOT induce vomiting. Jll P332+P313 If skin irritation occurs: Get medical advice/attention. Jll P337+P313 If eye irritation persists: Get medical advice/attention.

Click to download full resolution via product page

Caption: GHS Health Hazards and Precautionary Responses for 1-Pentadecene.
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Planning & Preparation
Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling S‘a'Use

Work in a well-ventilated area

Avoid contact with skin, eyes, and clothing If spill occurs

If contact occurs

Emergency Procedures

\ \

Follow first aid measures as per SDS [l In case of spill, contain and clean up with absorbent material

Keep away from heat and ignition sources

Storage &"Disposal

Store in a tightly closed container

Keep in a cool, dry place

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Pentadecene in a Laboratory Setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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